N-butyl-5-(2,4-dimethylphenoxy)-1-pentanamine

• IUPAC Name: N-butyl-5-(2,4-dimethylphenoxy)pentan-1-amine
• InChI: InChI=1S/C17H29NO/c1-4-5-11-18-12-7-6-8-13-19-17-10-9-15(2)14-16(17)3/h9-10,14,18H,4-8,11-13H2,1-3H3
• InChI Key: HOXPYMFJYFKBMF-UHFFFAOYSA-N
• Canonical SMILES: CCCCNCCCCCOC1=C(C=C(C=C1)C)C
• Molecular Formula: C17H29NO
• Molecular Weight: 263.4 g/mol

Description

N-butyl-5-(2,4-dimethylphenoxy)-1-pentanamine is a chemical compound that belongs to the class of selective serotonin reuptake inhibitors (SSRIs). It is commonly used as a research tool for studying the effects of serotonin on the central nervous system.

Mechanism of Action

N-butyl-5-(2,4-dimethylphenoxy)-1-pentanamine works by selectively inhibiting the reuptake of serotonin in the brain. This leads to an increase in the levels of serotonin in the synaptic cleft, which enhances serotonin signaling and improves mood.
Biochemical and Physiological Effects:
N-butyl-5-(2,4-dimethylphenoxy)-1-pentanamine has been shown to have a number of biochemical and physiological effects. It has been shown to increase the activity of the serotonergic system, which is involved in regulating mood, appetite, and sleep. It has also been shown to increase the levels of brain-derived neurotrophic factor (BDNF), which is important for neuroplasticity and the growth of new neurons.

Advantages and Limitations for Lab Experiments

One of the main advantages of using N-butyl-5-(2,4-dimethylphenoxy)-1-pentanamine in lab experiments is its selectivity for the serotonin transporter. This allows researchers to study the effects of serotonin specifically, without interference from other neurotransmitters. However, one limitation of using this compound is that it is not very potent, which can make it difficult to achieve significant effects at lower doses.

Future Directions

There are many potential future directions for research on N-butyl-5-(2,4-dimethylphenoxy)-1-pentanamine. One area of interest is the development of more potent and selective N-butyl-5-(2,4-dimethylphenoxy)-1-pentanamine for the treatment of mood disorders. Another area of interest is the study of the long-term effects of N-butyl-5-(2,4-dimethylphenoxy)-1-pentanamine on brain function and neuroplasticity. Additionally, researchers may investigate the potential use of N-butyl-5-(2,4-dimethylphenoxy)-1-pentanamine in the treatment of other conditions, such as chronic pain and addiction.
In conclusion, N-butyl-5-(2,4-dimethylphenoxy)-1-pentanamine is a valuable research tool for studying the effects of serotonin on the central nervous system. Its selectivity for the serotonin transporter makes it a useful reference compound for comparing the effects of other N-butyl-5-(2,4-dimethylphenoxy)-1-pentanamine. While there are some limitations to its use in lab experiments, there are many potential future directions for research on this compound and its derivatives.

Synthesis Methods

The synthesis of N-butyl-5-(2,4-dimethylphenoxy)-1-pentanamine involves the reaction between 2,4-dimethylphenol and butylamine in the presence of a catalyst. The reaction is carried out under reflux conditions for several hours, and the resulting product is purified by recrystallization.

Scientific Research Applications

N-butyl-5-(2,4-dimethylphenoxy)-1-pentanamine is commonly used in scientific research to study the effects of serotonin on the central nervous system. It is often used as a reference compound for comparing the effects of other N-butyl-5-(2,4-dimethylphenoxy)-1-pentanamine. It has been shown to be effective in treating depression, anxiety, and other mood disorders.